Ethyl 6-acetyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-[(4-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C20H22N2O5S/c1-4-27-20(25)17-15-9-10-22(12(2)23)11-16(15)28-19(17)21-18(24)13-5-7-14(26-3)8-6-13/h5-8H,4,9-11H2,1-3H3,(H,21,24)
• InChI Key: NHVCERNAIYPIQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)C)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

Ethyl 6-acetyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C20H22N2O5S and its molecular weight is 402.47. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Techniques

Ethyl 6-acetyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate has been explored in the context of organic synthesis, particularly in the development of novel synthetic methodologies. For instance, Zhu et al. (2003) demonstrated an expedient phosphine-catalyzed [4 + 2] annulation process, which involves ethyl 2-methyl-2,3-butadienoate acting as a 1,4-dipole synthon. This process results in the formation of highly functionalized tetrahydropyridines, showcasing the compound's utility in facilitating complex annulation reactions with complete regioselectivity and high diastereoselectivities (Zhu, Lan, & Kwon, 2003).

Heterocyclic Compound Synthesis

The compound has also been used in the synthesis of novel heterocyclic structures. Bakhite et al. (2005) described the preparation of various tetrahydropyridothienopyrimidine derivatives from a related compound, demonstrating the potential of this compound as a precursor in the synthesis of complex heterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

Photophysical Property Studies

Ershov et al. (2019) reported on the synthesis of novel 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates, examining their spectral-fluorescent properties and establishing a correlation between these properties and their chemical structure. This indicates a potential application in materials science, where the photophysical properties of compounds are critical (Ershov, Shishlikova, Ievlev, Belikov, & Maksimova, 2019).